Cas no 2228722-77-6 (2,5-dibromopyridine-3-carboximidamide)

2,5-Dibromopyridine-3-carboximidamide is a brominated pyridine derivative featuring a carboximidamide functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of two bromine atoms at the 2- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The carboximidamide group further expands its utility in cyclization and condensation reactions, making it valuable for constructing nitrogen-containing heterocycles. Its well-defined structure and functional group compatibility make it a useful building block for medicinal chemistry and materials science applications.

2,5-dibromopyridine-3-carboximidamide structure

2228722-77-6 structure

Product Name:2,5-dibromopyridine-3-carboximidamide

CAS No:2228722-77-6

MF:C₆H₅Br₂N₃

MW:278.931998968124

CID:5937596

PubChem ID:124036852

Update Time:2025-10-07

2,5-dibromopyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboximidamide, 2,5-dibromo-
- 2,5-dibromopyridine-3-carboximidamide
- 2,5-Dibromonicotinimidamide
- EN300-1914753
- 2228722-77-6
- Inchi： 1S/C6H5Br2N3/c7-3-1-4(6(9)10)5(8)11-2-3/h1-2H,(H3,9,10)
- InChI Key： YDQJOHVEJXCPJO-UHFFFAOYSA-N
- SMILES： C1(Br)=NC=C(Br)C=C1C(N)=N

Computed Properties

Exact Mass: 278.88297g/mol
Monoisotopic Mass: 276.88502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 2.25±0.1 g/cm3(Predicted)
Boiling Point: 346.6±52.0 °C(Predicted)
pka: 8.79±0.50(Predicted)

2,5-dibromopyridine-3-carboximidamide Pricemore >>

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